Cas no 10128-73-1 (3-hydroxypyridine-4-carboxamide)

• Product Name: 3-hydroxypyridine-4-carboxamide
• CAS No: 10128-73-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD13659443
• CID: 118377
• PubChem ID: 21814889
• Update Time: 2025-06-07

3-hydroxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,3-hydroxy-
• 3-HYDROXY-ISONICOTINAMIDE
• 3-hydroxypyridine-4-carboxamide
• 3-Hydroxy-4-pyridinecarboxamide
• 3-HYDROXYISONICOTINAMIDE
• 3-Hydroxy-isonicotinsaeureamid
• 4-Pyridinecarboxamide,3-hydroxy
• CL0151
• 4-Pyridinecarboxamide,3-hydroxy-(9CI)
• 10128-73-1
• AMY9290
• SY240804
• AS-45933
• MB13532
• 4-Pyridinecarboxamide, 3-hydroxy-
• AC-23185
• DTXSID20618348
• CS-0094470
• AKOS006342216
• MFCD13659443
• JDPIVIMBMXAXMJ-UHFFFAOYSA-N
• SCHEMBL2645253
• hydroxyisonicotinamide
• A908416

• MDL： MFCD13659443
• Inchi： 1S/C6H6N2O2/c7-6(10)4-1-2-8-3-5(4)9/h1-3,9H,(H2,7,10)
• InChI Key： JDPIVIMBMXAXMJ-UHFFFAOYSA-N
• SMILES： OC1C=NC=CC=1C(N)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: -0.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.384
• Melting Point: 201 ºC
• Boiling Point: 479.285 °C at 760 mmHg
• Flash Point: 243.663 °C
• PSA: 76.21000
• LogP: 0.58640

3-hydroxypyridine-4-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-hydroxypyridine-4-carboxamide

3-Hydroxypyridine-4-Carboxamide (CAS No. 10128-73-1): A Comprehensive Overview

3-Hydroxypyridine-4-carboxamide (CAS No. 10128-73-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as 4-carboxamido-3-hydroxypyridine, is characterized by its unique chemical structure and properties, making it a valuable component in the development of novel drugs and functional materials.

The molecular formula of 3-hydroxypyridine-4-carboxamide is C₆H₆N₂O₂, and it has a molecular weight of approximately 142.12 g/mol. The compound features a pyridine ring with a hydroxyl group at the 3-position and an amide group at the 4-position. This structural arrangement confers 3-hydroxypyridine-4-carboxamide with distinct chemical reactivity and biological activity, which have been extensively studied in recent years.

In the pharmaceutical industry, 3-hydroxypyridine-4-carboxamide has gained attention due to its potential therapeutic applications. Recent research has shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that 3-hydroxypyridine-4-carboxamide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in cellular models.

Beyond its anti-inflammatory effects, 3-hydroxypyridine-4-carboxamide has also been investigated for its potential neuroprotective properties. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and prevent neurodegeneration in animal models of Alzheimer's disease. The study, published in the Journal of Neurochemistry, highlighted the potential of 3-hydroxypyridine-4-carboxamide as a therapeutic agent for neurodegenerative disorders.

In addition to its biological activities, 3-hydroxypyridine-4-carboxamide has been explored for its use in agrochemicals. Its ability to enhance plant growth and improve crop yields has been documented in several studies. A research article published in the Pest Management Science journal in 2021 reported that 3-hydroxypyridine-4-carboxamide can stimulate root development and increase nutrient uptake in plants, leading to improved overall plant health and productivity.

The synthesis of 3-hydroxypyridine-4-carboxamide has been optimized through various methods, including classical organic synthesis and modern catalytic approaches. One common synthetic route involves the condensation of 3-hydroxyisonicotinic acid with ammonia or an amine derivative. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using metal-free catalysts and microwave-assisted reactions, which reduce waste generation and improve yield.

The physical properties of 3-hydroxypyridine-4-carboxamide are also noteworthy. It is a white crystalline solid with a melting point ranging from 195°C to 198°C. The compound is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), but insoluble in non-polar solvents like hexane and toluene. These solubility characteristics make it suitable for various applications, including formulation into pharmaceutical preparations and use in analytical methods.

In terms of safety and handling, 3-hydroxypyridine-4-carboxamide is generally considered safe when proper precautions are taken. However, it is important to handle the compound with care to avoid inhalation or skin contact. Safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.

The market demand for 3-hydroxypyridine-4-carboxamide is expected to grow due to its diverse applications and increasing research interest. Pharmaceutical companies are investing heavily in the development of new drugs based on this compound, while agrochemical companies are exploring its potential as a growth enhancer for crops. Additionally, materials scientists are investigating its use in functional materials such as polymers and coatings.

In conclusion, 3-hydroxypyridine-4-carboxamide (CAS No. 10128-73-1) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of applications, 3-hydroxypyridine-4-carboxamide is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.